Cas no 84563-54-2 (Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate)

• Product Name: Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate
• CAS No: 84563-54-2
• MF: C₂₁H₂₆F₃IO₃S
• MW: 542.394028186798
• MDL: MFCD02683471
• CID: 707358
• PubChem ID: 24877792
• Update Time: 2025-11-02

Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• BIS(4-TERT-BUTYLPHENYL)IODONIUM TRIFLATE
• bis(4-tert-butylphenyl)iodanium,trifluoromethanesulfonate
• BIS(4-TERT-BUTYLPHENYL)IODONIUM TRIFLUOROMETHANESULFONATE
• DtBPIT
• Bis(p-tert-butylphenyl)iodonium triflate
• Bis(p-tert-butylphenyl)iodonium trifluoromethanesulfonate
• Di(4-tert-butylphenyl)iodonium triflate
• Bis(4-(tert-butyl)phenyl)iodonium trifluoromethanesulfonate
• VGZKCAUAQHHGDK-UHFFFAOYSA-M
• B2381
• Bis(4-tert-butylphenyl)iodoniumTrifluoromethanesulfonate
• bis(4-tert-butylphenyl)iodanium;trifluoromethanesulfonate
• Bis-(4-tert-butyl-phenyl)-iodonium triflate
• MFCD02683471
• A864083
• 84563-54-2
• AMY18625
• CS-0085758
• C21H26F3IO3S
• DTXSID80370536
• AKOS015853002
• D81809
• AS-10495
• SY067043
• Bis[4-(tert-butyl)phenyl]iodonium Trifluoromethanesulfonate
• SCHEMBL36627
• BIS(4-TERT-BUTYLPHENYL)IODONIUMTRIFLATE
• BIS(4-TERT-BUTYLPHENYL)IODANIUM TRIFLATE
• Bis(4-tert-butylphenyl)iodonium; trifluoromethanesulfonate
• Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate

• MDL： MFCD02683471
• Inchi： 1S/C20H26I.CHF3O3S/c1-19(2,3)15-7-11-17(12-8-15)21-18-13-9-16(10-14-18)20(4,5)6;2-1(3,4)8(5,6)7/h7-14H,1-6H3;(H,5,6,7)/q+1;/p-1
• InChI Key： VGZKCAUAQHHGDK-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 542.06000
• Monoisotopic Mass: 542.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: 162-166 °C (lit.)
• Solubility: ethyl lactate: ~25%
• PSA: 65.58000
• LogP: 3.54220
• Solubility: ethyl lactate: ~25%

Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate

Recent Advances in the Application of Bis(4-tert-butylphenyl)iodonium Trifluoromethanesulfonate (CAS: 84563-54-2) in Chemical Biology and Pharmaceutical Research

Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate (CAS: 84563-54-2) is a highly versatile iodonium salt that has garnered significant attention in recent years due to its unique chemical properties and wide-ranging applications in chemical biology and pharmaceutical research. This compound, characterized by its robust oxidative capabilities and stability under various conditions, has been employed as a key reagent in organic synthesis, photopolymerization, and as a photoacid generator (PAG) in advanced material sciences. Recent studies have further expanded its utility in drug discovery, catalysis, and the development of novel therapeutic agents.

One of the most notable advancements in the application of Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate is its role in photoredox catalysis. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy as a photocatalyst in the C-H functionalization of complex organic molecules, enabling the synthesis of biologically active compounds with high selectivity and yield. The study highlighted the compound's ability to generate reactive intermediates under mild conditions, making it an attractive alternative to traditional metal-based catalysts.

In the realm of pharmaceutical research, Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate has been investigated for its potential in prodrug activation. A recent preprint on bioRxiv detailed its use in light-triggered drug release systems, where it serves as a photoacid generator to cleave protecting groups from inactive prodrugs, thereby releasing the active pharmaceutical ingredient (API) at targeted sites. This approach holds promise for reducing off-target effects and improving the precision of drug delivery in cancer therapy.

Material science applications have also seen significant progress with this compound. Research published in Advanced Materials in early 2024 explored its incorporation into polymer matrices for use in 3D printing of biomedical devices. The study reported that Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate-enhanced resins exhibited superior curing rates and mechanical properties compared to conventional formulations, suggesting potential for customized medical implants and tissue engineering scaffolds.

Despite these promising developments, challenges remain in the optimization of Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate for various applications. Current research efforts, as noted in a recent review in Chemical Reviews, are focusing on improving its solubility profile and reducing potential cytotoxicity while maintaining its reactivity. Computational chemistry approaches are being employed to design derivatives with tailored properties for specific applications.

Looking forward, the unique properties of Bis(4-tert-butylphenyl)iodonium trifluoromethanesulfonate position it as a valuable tool in the continued advancement of chemical biology and pharmaceutical sciences. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in areas such as targeted drug delivery, green chemistry, and advanced material design. The compound's versatility and the growing body of research supporting its use suggest it will remain an important focus of investigation in the coming years.